Cas no 62896-28-0 (Benzenamine, 4,4'-(1,2-ethenediyl)bis[N,N-bis(4-methylphenyl)-)

• Product Name: Benzenamine, 4,4'-(1,2-ethenediyl)bis[N,N-bis(4-methylphenyl)-
• CAS No: 62896-28-0
• MF: C₄₂H₃₈N₂
• MW: 570.764530658722
• CID: 429127
• PubChem ID: 54543350
• Update Time: 2025-04-19

Benzenamine, 4,4'-(1,2-ethenediyl)bis[N,N-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[4-[2-[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]ethenyl]phenyl]-N-(4-methylphenyl)aniline
• 62896-28-0
• N,N'-[Ethene-1,2-diyldi(4,1-phenylene)]bis[4-methyl-N-(4-methylphenyl)aniline]
• DTXSID50712106
• SCHEMBL14463029
• Benzenamine, 4,4'-(1,2-ethenediyl)bis[N,N-bis(4-methylphenyl)-

• Inchi： 1S/C42H38N2/c1-31-5-19-37(20-6-31)43(38-21-7-32(2)8-22-38)41-27-15-35(16-28-41)13-14-36-17-29-42(30-18-36)44(39-23-9-33(3)10-24-39)40-25-11-34(4)12-26-40/h5-30H,1-4H3
• InChI Key： ZEUPWZNPCAQTIW-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C=CC2C=CC(=CC=2)N(C2C=CC(C)=CC=2)C2C=CC(C)=CC=2)=CC=1

Computed Properties

• Exact Mass: 570.30374
• Monoisotopic Mass: 570.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 6.5A^2
• XLogP3: 12.1

Experimental Properties

• PSA: 6.48